N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-3-phenylpropanamide
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Description
N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C19H19NO2S and its molecular weight is 325.43. The purity is usually 95%.
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Scientific Research Applications
1. Dye-Sensitized Solar Cells
Heteroaromatic Linkers in Solar Cell Efficiency : Phenothiazine derivatives with heteroaromatic linkers, including furan, demonstrate enhanced solar energy-to-electricity conversion efficiency. The introduction of furan as a conjugated linker in phenothiazine-based dye-sensitized solar cells notably improved performance, showcasing a 24% efficiency increase over reference cells (Se Hun Kim et al., 2011).
2. Synthesis Methodologies
Tandem aza-Piancatelli Rearrangement/Michael Reaction : A methodology involving the aza-Piancatelli rearrangement with 2-aminothiophenol and 2-aminophenol has been developed, demonstrating efficient synthesis of 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives. This highlights its utility in constructing complex heterocyclic compounds with good yields and high selectivity (B. Reddy et al., 2012).
3. Antibacterial Activities
Synthesis and Anti-Bacterial Properties : Research into N-(4-bromophenyl)furan-2-carboxamide derivatives has shown significant in vitro antibacterial activity against drug-resistant bacteria, underscoring the potential of furan derivatives in addressing antibiotic resistance challenges (A. Siddiqa et al., 2022).
4. Organic Synthesis and Reactivity
Regiocontrolled Synthesis of γ-Hydroxybutenolides : The photooxygenation of 2-thiophenyl-substituted furans has been utilized to synthesize γ-hydroxybutenolides in a regiocontrolled manner, offering insights into synthetic strategies for creating functionalized organic compounds (Vasiliki Kotzabasaki et al., 2016).
5. Novel Compounds and Biological Activities
Synthesis, Characterization, and Biological Evaluation : A series of novel N-(4-Morpholin-3-fluorophenyl)-N-(furan-2-ylmethyl)-2- substituted phenoxypropanamide derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, showcasing the potential of furan derivatives in medicinal chemistry applications (Loganathan Velupillai et al., 2015).
Properties
IUPAC Name |
N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-3-phenylpropanamide |
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InChI |
InChI=1S/C19H19NO2S/c21-19(9-8-15-5-2-1-3-6-15)20-13-17(16-10-12-23-14-16)18-7-4-11-22-18/h1-7,10-12,14,17H,8-9,13H2,(H,20,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCDDMAQEIAIWRI-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC(=O)NCC(C2=CSC=C2)C3=CC=CO3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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